Cas no 872848-89-0 (2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide)

• Product Name: 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide
• CAS No: 872848-89-0
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5932315
• PubChem ID: 4256381
• Update Time: 2025-07-21

2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide
• 1H-Indole-3-acetamide, N-(1-methylethyl)-α-oxo-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-
• 2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]-N-propan-2-ylacetamide
• F2001-0258
• 872848-89-0
• 2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}-N-(propan-2-yl)acetamide
• N-isopropyl-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
• AKOS024619193

• Inchi： 1S/C19H23N3O3/c1-13(2)20-19(25)18(24)15-11-22(16-8-4-3-7-14(15)16)12-17(23)21-9-5-6-10-21/h3-4,7-8,11,13H,5-6,9-10,12H2,1-2H3,(H,20,25)
• InChI Key： RRKYPOJMMVVTDX-UHFFFAOYSA-N
• SMILES： N1(CC(=O)N2CCCC2)C2=C(C=CC=C2)C(C(=O)C(NC(C)C)=O)=C1

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 11.76±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide

Comprehensive Analysis of 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide (CAS No. 872848-89-0)

The compound 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide (CAS No. 872848-89-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines an indole core with pyrrolidine and acetamide functionalities, making it a subject of interest in pharmaceutical and biochemical research. The presence of these moieties suggests potential applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide. Researchers are increasingly focusing on such molecules due to their ability to modulate biological activity with high specificity. The indole scaffold, in particular, is known for its prevalence in natural products and pharmaceuticals, often associated with anti-inflammatory, antimicrobial, and neuroprotective properties.

The synthesis of CAS No. 872848-89-0 involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are critical for achieving the desired purity and yield, which are essential for further pharmacological evaluation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring its structural integrity and consistency.

In the context of drug development, 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide has garnered attention for its potential role in addressing unmet medical needs. For instance, its structural similarity to known kinase inhibitors suggests possible applications in oncology or autoimmune diseases. Additionally, the pyrrolidine moiety may enhance bioavailability, a key consideration in optimizing drug candidates.

From a market perspective, the demand for novel small-molecule therapeutics continues to grow, driven by the need for targeted treatments with fewer side effects. This compound, with its unique molecular architecture, aligns with current trends in precision medicine. Its potential to interact with specific biological targets makes it a promising candidate for further investigation in both academic and industrial settings.

Environmental and safety profiles are also critical when evaluating new compounds. Preliminary studies on CAS No. 872848-89-0 indicate favorable stability under standard laboratory conditions, though comprehensive toxicological assessments are necessary to confirm its suitability for broader applications. Regulatory compliance, including adherence to Good Manufacturing Practices (GMP), will be essential for its potential commercialization.

In summary, 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-(propan-2-yl)acetamide represents a fascinating example of modern chemical innovation. Its combination of indole and pyrrolidine elements offers a versatile platform for exploring new therapeutic avenues. As research progresses, this compound may emerge as a key player in the next generation of bioactive molecules, addressing complex challenges in human health and disease management.